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Compound of Interest

2-Amino-5-methoxy-1-
Compound Name:
methylbenzimidazole

Cat. No.: B167511

An In-Depth Technical Guide to 2-Amino-5-
methoxy-1-methylbenzimidazole

Abstract: This technical guide provides a comprehensive overview of 2-Amino-5-methoxy-1-
methylbenzimidazole, a heterocyclic compound of significant interest in medicinal chemistry
and drug development. We will delve into its core identification, molecular structure,
physicochemical properties, plausible synthetic routes, and its role as a key structural motif in
pharmacologically active agents. This document is intended for researchers, scientists, and
professionals in the field of drug discovery and organic synthesis, offering field-proven insights
and detailed methodologies.

Compound Identification and Molecular Structure

2-Amino-5-methoxy-1-methylbenzimidazole is a substituted benzimidazole, a class of
compounds recognized for its prevalence in biologically active molecules.[1][2][3] The unique
arrangement of its functional groups—an amine at the 2-position, a methoxy group at the 5-
position, and a methyl group on one of the imidazole nitrogens—dictates its chemical reactivity
and potential biological interactions.

Core Identification
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Precise identification is critical for regulatory compliance, procurement, and scientific
communication. The key identifiers for this compound are summarized below.

Identifier Value Source(s)
CAS Number 1805-02-3 [4][5]
Molecular Formula CoH11N30 [4]
Molecular Weight 177.20 g/mol [4]

5-methoxy-1-methyl-
Synonyms o ] [4]
benzimidazol-2-amine

Molecular Structure

The structural formula provides a clear representation of the atomic arrangement and bonding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. filesOl.core.ac.uk [filesOl.core.ac.uk]
o 2. researchgate.net [researchgate.net]

3. buildingblock.bocsci.com [buildingblock.bocsci.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.chemscene.com/product/1805-02-3.html
https://www.echemi.com/products/pd180630117560-2-amino-5-methoxy-1-methylbenzimidazole.html
https://www.chemscene.com/product/1805-02-3.html
https://www.chemscene.com/product/1805-02-3.html
https://www.chemscene.com/product/1805-02-3.html
https://www.benchchem.com/product/b167511?utm_src=pdf-body-img
https://www.benchchem.com/product/b167511?utm_src=pdf-custom-synthesis
https://files01.core.ac.uk/download/pdf/524962565.pdf
https://www.researchgate.net/publication/361976123_SYNTHESIS_REACTIONS_AND_PHARMACOLOGICAL_APPLICATIONS_OF_2-AMINOBENZIMIDAZOLES_AN_UPDATE
https://buildingblock.bocsci.com/resource/pharmacological-activities-of-benzimidazole-derivatives.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 4. chemscene.com [chemscene.com]
e 5. echemi.com [echemi.com]

 To cite this document: BenchChem. [2-Amino-5-methoxy-1-methylbenzimidazole CAS
number and molecular structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167511#2-amino-5-methoxy-1-methylbenzimidazole-
cas-number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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